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Compound of Interest

Compound Name: Methylcyclopentadecenone

Cat. No.: B13395399

A deep dive into the discovery, synthesis, and biological interaction of a cornerstone of the
modern fragrance industry.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylcyclopentadecenone, a macrocyclic musk, has carved a significant niche in the
fragrance industry, prized for its powerful, elegant, and persistent musk note. Commercially
known as Muscenone®, a registered trademark of Firmenich SA, this synthetic odorant offers a
safe and sustainable alternative to animal-derived musks.[1][2] This technical guide provides
an in-depth exploration of the discovery, historical development, synthesis, and olfactory
reception of Methylcyclopentadecenone, tailored for a scientific audience.

Historical Development: From Natural Musks to a
Synthetic Marvel

The journey to Methylcyclopentadecenone is rooted in the long history of musk in perfumery.
For centuries, natural musk, obtained from the glands of the musk deer, was a highly valued
and expensive ingredient.[3] Ethical concerns and the dwindling population of these animals
spurred the quest for synthetic alternatives.

The development of synthetic musks can be broadly categorized into several classes, each
with its own historical trajectory. The timeline below illustrates the evolution leading to the
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discovery of macrocyclic musks like Methylcyclopentadecenone.

18th-19th Century
Natural Musk Dominance

Search for Alternatives

Late 19th Century 1926: Ruzicka Synthesizes Muscone
Nitro Musks (e.g., Musk Baur) (Nobel Prize 1939)

Improved Stability & Safety Advancements in Macrocyclic Synthesis

Mid-20th Century 1967: Discovery of Muscenone®
Polycyclic Musks (e.g., Galaxolide) (Firmenich)

1990s: Commercialization of
Macrocyclic Musks including Muscenone®

Click to download full resolution via product page
Caption: Logical flow of the historical development of synthetic musks.

Firmenich, a key player in the fragrance and flavor industry, has been at the forefront of musk
research for over 90 years.[4][5] Their work on macrocyclic musks, a class of compounds
structurally similar to the active principles of natural musk, led to the discovery of Muscenone®
in 1967.[1][2] The commercialization of Muscenone® and other macrocyclic musks gained
momentum in the 1990s, offering perfumers a versatile and high-performing ingredient with a
desirable safety profile.[4] The name "Hascocen" was also investigated as a potential trade
name for this molecule, though "Muscenone®" became the recognized commercial identity.

Chemical Properties and Isomerism

Methylcyclopentadecenone is the commercial name for a mixture of isomers of 3-methyl-
cyclopentadecen-1-one. The primary constituents are the (Z)- and (E)-isomers of 3-
methylcyclopentadec-5-en-1-one.[6] The presence and ratio of these isomers, along with other
positional isomers of the double bond, influence the final olfactory profile.
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Property Value Reference
Molecular Formula C16H280 [1]
Molecular Weight 236.39 g/mol [1]
82356-51-2 (for the isomer
CAS Number ) [6]
mixture)
Appearance Colorless to pale yellow liquid [1]

] Powerful, elegant musk,
Odor Profile o [6]
animalic, soapy

Vapor Pressure 0.00044 mmHg @ 23°C [1]

Log P 4.88 [1]

The different isomers of 3-methylcyclopentadec-5-en-1-one possess distinct olfactory
characteristics. The (Z)-isomer is particularly valued for its superior top note and its
resemblance to nitromusks.[7]

Synthesis of Methylcyclopentadecenone

The industrial synthesis of Methylcyclopentadecenone typically starts from cyclododecanone,
a readily available chemical feedstock.[1] Several synthetic routes have been developed, with
the key step being the formation of the 15-membered macrocycle.

Industrial Synthesis via Rearrangement

A common industrial method involves the rearrangement of a bicyclic precursor.[1][6]

14-methyl-16-oxabicyclo Phosphoric Acid Methylcyclopentadecenone
| [10.3.1]hexadec-1(15)-ene Catalyzed Rearrangement (Muscenone®)

Cyclododecanone P Multistep Process

Click to download full resolution via product page
Caption: Experimental workflow for the industrial synthesis of Methylcyclopentadecenone.

Experimental Protocol:
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A detailed protocol for a similar rearrangement is described in a Firmenich patent.[1] A solution
of 16-oxa-3-methyl bicyclo[10.3.1]pentadec-1-ene in toluene is heated with 80% aqueous
phosphoric acid. The water is removed azeotropically during the reaction. After completion, the
reaction mixture is cooled, washed with water and aqueous sodium carbonate, and then
neutralized. The solvent is evaporated, and the crude product is purified by distillation to yield
Muscenone®.[1]

Intramolecular Aldol Condensation

Another synthetic approach involves the intramolecular aldol condensation of a diketone
precursor.[8]

Experimental Protocol:

2,15-hexadecanedione is subjected to an intramolecular condensation reaction in the gas
phase using a catalyst from Group 2 of the periodic table, such as magnesium oxide, calcium
oxide, or zinc oxide.[8] The resulting 3-methyl-cyclopentadecenone can then be purified by
precision distillation.[8] A patent describes a process where this reaction yields 3-hydroxy-3-
methylcyclopentadecanone, which can be subsequently dehydrated. However, this method can
result in low yields (around 38%) due to intermolecular side reactions.[8]

Enantioselective Synthesis

The synthesis of specific enantiomers of Methylcyclopentadecenone has been a subject of
research to isolate the most desirable olfactory properties. An efficient enantioselective
synthesis of (+)-(R,Z)-5-Muscenone has been reported, which involves a kinetic resolution and
an enantioconvergent transformation.[7] Another approach utilizes an enantioselective aldol
condensation reaction mediated by sodium N-methylephedrate, achieving up to 76%
enantiomeric excess.[7]

Quantitative Data Comparison of Synthetic Routes:
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Ke
Synthetic Route v Reported Yield Reference
Reagents/Steps
Phosphoric acid
Industrial catalyzed High (industrial 1]
Rearrangement rearrangement of a process)
bicyclic precursor
Gas-phase Economical, but
Intramolecular Aldol condensation of 2,15- specific yield not 8]
Condensation hexadecanedione with  detailed in the
Group 2 metal oxides abstract
Intramolecular Aldol ] )
] o Tributylamine and
Condensation (Liquid 38% [8]

Phase)

titanium tetrachloride

Enantioselective Aldol

Condensation

Sodium N-
methylephedrate

Up to 95% isolated
yield with 76% ee

Olfactory Reception and Signaling Pathway

The perception of musk odors is initiated by the interaction of the odorant molecule with

specific olfactory receptors (ORSs) located in the olfactory epithelium. For macrocyclic musks

like Methylcyclopentadecenone, the human olfactory receptor OR5AN1 has been identified

as a key receptor.

The binding of Methylcyclopentadecenone to OR5ANL triggers a conformational change in

the receptor, which in turn activates a G-protein (Gaoolf). This initiates a signaling cascade,

leading to the production of cyclic AMP (CAMP), the opening of ion channels, and the

generation of an action potential in the olfactory neuron. This signal is then transmitted to the

olfactory bulb in the brain for processing.
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Olfactory Sensory Neuron

ORSANL G-protein Adenylate Cyclase Signal to
Methyleyclopentadecenone (Olfactory Receptor) (Gaol) Activation Activation Offactory Bulb

Click to download full resolution via product page

Caption: Simplified signaling pathway for Methylcyclopentadecenone olfaction.

Conclusion

Methylcyclopentadecenone, commercially known as Muscenone®, stands as a testament to
the advancements in synthetic chemistry in the fragrance industry. Its discovery and
development by Firmenich have provided a valuable and sustainable alternative to natural
musks. The understanding of its synthesis, isomer-specific properties, and interaction with
olfactory receptors continues to evolve, offering new avenues for the creation of novel and
captivating fragrances. This in-depth guide provides a solid foundation for researchers and
professionals in the field to appreciate the scientific journey and technical intricacies of this
important macrocyclic musk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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